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Compound of Interest

Compound Name: Methyl 5-bromo-6-methyilpicolinate

Cat. No.: B594140

Essential Safety and Handling Guide for Methyl
5-bromo-6-methylpicolinate

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Methyl 5-bromo-6-methylpicolinate (CAS No. 1215860-20-0). Adherence to these
procedures is essential for ensuring laboratory safety and proper environmental stewardship.

Hazard Identification and Personal Protective
Equipment (PPE)

Methyl 5-bromo-6-methylpicolinate is a halogenated aromatic compound that requires
careful handling due to its potential hazards. Based on data for structurally similar chemicals,
researchers should be aware of the following risks:

Skin Irritation: May cause skin irritation.[1][2]

Eye Irritation: Can cause serious eye irritation.[1][2]

Respiratory Irritation: May cause respiratory irritation.[2][3][4]

Acute Toxicity: Harmful if swallowed.
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To mitigate these risks, a comprehensive personal protective equipment (PPE) plan is
mandatory. The following table summarizes the recommended PPE for handling Methyl 5-

bromo-6-methylpicolinate.

PPE Category Recommended Equipment  Purpose

] Protects against splashes and
] Chemical safety goggles and a .
Eye and Face Protection , vapors that can cause serious
face shield.[1][5]
eye damage.[5]

Chemical-resistant gloves

(e.g., Nitrile rubber), a ) )
. . ) ) Prevents skin contact, which
Skin Protection chemically resistant lab coat or S
can lead to irritation.[1]
apron, and closed-toe shoes.

[1]5]

Use in a well-ventilated area or

a chemical fume hood.[3][5] If o _ _
S Minimizes inhalation of vapors,
_ _ ventilation is inadequate, a ] )
Respiratory Protection . which can cause respiratory
NIOSH-approved respirator S
tract irritation.[2][5]

with cartridges for organic

vapors should be used.[5]

Operational Plan: Step-by-Step Handling Protocol

1. Preparation:

e Ensure a chemical fume hood is operational and the work area is clean and uncluttered.[5]
 Verify that an eyewash station and safety shower are readily accessible.[6]
o Place all necessary equipment and reagents within the fume hood.[5]

2. Handling:

o Wear all required PPE as detailed in the table above.

o Carefully measure and transfer the required amount of the chemical, using appropriate tools
to minimize the risk of spills.[5]

o Conduct all experimental procedures within the chemical fume hood with the sash at the
lowest practical height.[5]
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Wash hands and face thoroughly after handling.[1][4]

w

. Storage:

Store the compound in a tightly closed container in a cool, dry, and well-ventilated place.[1]
[21[41[7]

Keep away from direct sunlight and heat sources.[8]

Store separately from incompatible materials such as strong oxidizing agents, strong acids,
and strong bases.[4]

Disposal Plan: Waste Management and
Decontamination

Proper disposal of Methyl 5-bromo-6-methylpicolinate and associated waste is crucial to
prevent environmental contamination.

Waste Type Disposal Procedure

Collect all waste containing Methyl 5-bromo-6-
) methylpicolinate in a dedicated, properly labeled
Halogenated Organic Waste .
hazardous waste container for halogenated

organics.[8][9]

Dispose of items such as gloves, pipette tips,
Contaminated Lab Supplies and paper towels in a designated solid

hazardous waste container.[8]

Rinse all contaminated glassware with a
Glassware Decontamination suitable solvent (e.g., acetone) within the fume

hood. Collect the rinsate as hazardous waste.[5]

Follow your institution's specific hazardous waste disposal procedures. Do not mix halogenated
waste with non-halogenated waste.[8]

Emergency Procedures
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Incident

Immediate Action

Skin Contact

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes.[2][4]
Remove contaminated clothing and wash it
before reuse.[1] If irritation persists, seek

medical attention.[1][2]

Eye Contact

Immediately rinse eyes cautiously with water for
several minutes, including under the eyelids, for
at least 15 minutes.[1][2][4] Remove contact
lenses if present and easy to do.[1] Seek

immediate medical attention.[1][2]

Inhalation

Move the person to fresh air and keep them
comfortable for breathing.[2][4] If not breathing,
give artificial respiration.[2][4] Seek medical

attention if you feel unwell.[4]

Ingestion

Do NOT induce vomiting.[4] Rinse mouth with

water.[2] Seek immediate medical attention.[10]

Minor Spill

Alert personnel in the immediate area.[8] Absorb
the spill with an inert material (e.g., sand,
vermiculite) and collect it into a labeled
hazardous waste container.[3] Use non-sparking
tools.[7]

Workflow for Handling Methyl 5-bromo-6-

methylpicolinate
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Caption: Workflow for handling Methyl 5-bromo-6-methylpicolinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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